Sarcoma

Description

Sarcoma is a rare group of cancers that originate in the body's connective tissues, including bone, cartilage, fat, muscle, blood vessels, or fibrous tissue. These malignant tumors can develop anywhere in the body, but are most commonly found in the limbs, trunk, or retroperitoneum. Sarcomas are broadly categorized into soft tissue sarcomas and bone sarcomas (osteosarcoma, chondrosarcoma, Ewing sarcoma), each with distinct characteristics and treatment approaches. Diagnosis typically involves imaging and biopsy.